Cas no 1892666-05-5 (6-Methyl-5,6,7,8-tetrahydroimidazo1,5-apyridine)

• Product Name: 6-Methyl-5,6,7,8-tetrahydroimidazo1,5-apyridine
• CAS No: 1892666-05-5
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD32696232
• CID: 4781806
• Update Time: 2025-06-30

6-Methyl-5,6,7,8-tetrahydroimidazo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine
• 6-Methyl-5,6,7,8-tetrahydroimidazo1,5-apyridine

• MDL： MFCD32696232
• Inchi： 1S/C8H12N2/c1-7-2-3-8-4-9-6-10(8)5-7/h4,6-7H,2-3,5H2,1H3
• InChI Key： ADVMTTXXIQRZPJ-UHFFFAOYSA-N
• SMILES： N12C=NC=C1CCC(C)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 1.2
• Topological Polar Surface Area: 17.8

Additional information on 6-Methyl-5,6,7,8-tetrahydroimidazo1,5-apyridine

6-Methyl-5,6,7,8-Tetrahydroimidazo[1,5-a]Pyridine: A Comprehensive Overview

The compound 6-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine, with the CAS number 1892666-05-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique structural features and diverse biological activities. The imidazo[1,5-a]pyridine core of this molecule is a bicyclic structure consisting of an imidazole ring fused to a pyridine ring. The presence of the methyl group at the 6-position introduces additional complexity and potential functional diversity to the molecule.

Recent studies have highlighted the importance of tetrahydroimidazo[1,5-a]pyridines as promising candidates for drug development. These compounds are being explored for their potential as modulators of various biological targets, including ion channels and enzymes. For instance, research has shown that certain derivatives of this class exhibit potent activity against voltage-gated sodium channels, making them attractive leads for the treatment of chronic pain conditions such as neuropathy.

The synthesis of 6-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the cyclization of appropriately substituted precursors under acidic or basic conditions. The methyl group at position 6 plays a crucial role in stabilizing the tetrahedral geometry of the molecule and may influence its pharmacokinetic properties. Researchers have also explored various substitution patterns on the imidazopyridine core to optimize bioavailability and efficacy.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards certain targets. For example, studies have shown that it can inhibit specific isoforms of carbonic anhydrase enzymes without affecting other isoforms. This selectivity is highly desirable in drug development as it reduces the likelihood of off-target effects and improves therapeutic index. Furthermore, computational modeling techniques have been employed to predict the binding modes and interaction energies of this compound with its target proteins.

The application of advanced analytical techniques such as NMR spectroscopy and X-ray crystallography has provided deeper insights into the structural properties of 6-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine. These studies have revealed that the molecule adopts a rigid conformation due to its bicyclic framework. This rigidity is thought to contribute to its stability in physiological environments and may enhance its ability to interact with target biomolecules.

From a medicinal chemistry perspective, this compound represents a valuable scaffold for further exploration. Its structural versatility allows for extensive functionalization at various positions on the imidazopyridine ring system. Researchers are actively investigating ways to modify substituents on positions 2 and 3 to enhance potency and selectivity while maintaining favorable pharmacokinetic profiles.

In conclusion, 6-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine stands out as a compelling candidate for drug discovery efforts due to its unique chemical structure and diverse biological activities. With ongoing advancements in synthetic methodologies and computational modeling tools, this compound is poised to play a significant role in developing novel therapeutics targeting a wide range of diseases.